2-[(1R,2R,4S)-2-[(2-Methylpropan-2-yl)oxy]-4-[(2-methylpropan-2-yl)oxycarbonylamino]cyclobutyl]acetic acid

• IUPAC Name: 2-[(1R,2R,4S)-2-[(2-methylpropan-2-yl)oxy]-4-[(2-methylpropan-2-yl)oxycarbonylamino]cyclobutyl]acetic acid
• InChI: InChI=1S/C15H27NO5/c1-14(2,3)20-11-8-10(9(11)7-12(17)18)16-13(19)21-15(4,5)6/h9-11H,7-8H2,1-6H3,(H,16,19)(H,17,18)/t9-,10+,11-/m1/s1
• InChI Key: KXMCMLWTHNDTSG-OUAUKWLOSA-N
• Canonical SMILES: CC(C)(C)OC1CC(C1CC(=O)O)NC(=O)OC(C)(C)C
• Isomeric SMILES: CC(C)(C)O[C@@H]1C[C@@H]([C@H]1CC(=O)O)NC(=O)OC(C)(C)C
• Molecular Formula: C15H27NO5
• Molecular Weight: 301.38 g/mol

Description

2-[(1R,2R,4S)-2-[(2-Methylpropan-2-yl)oxy]-4-[(2-methylpropan-2-yl)oxycarbonylamino]cyclobutyl]acetic acid is a useful research compound. Its molecular formula is C15H27NO5 and its molecular weight is 301.383. The purity is usually 95%.
BenchChem offers high-quality 2-[(1R,2R,4S)-2-[(2-Methylpropan-2-yl)oxy]-4-[(2-methylpropan-2-yl)oxycarbonylamino]cyclobutyl]acetic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[(1R,2R,4S)-2-[(2-Methylpropan-2-yl)oxy]-4-[(2-methylpropan-2-yl)oxycarbonylamino]cyclobutyl]acetic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Characterization

Research on similar complex organic compounds has led to advancements in chemical synthesis and characterization. For example, the study of iminofuran chemistry involving derivatives of amino-acetic acids contributed to understanding intramolecular cyclization processes (Tyuneva et al., 2011). Additionally, research on oxocarboxylic acid oximes has provided insights into hydrogen bonding and the effects of substituents on chemical shifts in NMR spectroscopy (Malek et al., 2004).

Antimicrobial Applications

Compounds structurally related to the chemical have been synthesized for their potential antimicrobial properties. A study on methyl 4-oxobut-2-enoates and their silver salts explored their antimicrobial activity, highlighting the potential medical applications of such compounds (Gein et al., 2020).

Allosteric Modifiers in Hemoglobin

Research into 2-methylpropionic acid derivatives has uncovered their role as allosteric modifiers of hemoglobin, influencing oxygen affinity. This discovery holds significance for clinical applications like ischemia and stroke treatment (Randad et al., 1991).

Antioxidant and Enzymatic Activity

The synthesis of amino acid-bearing Schiff base ligands, involving compounds structurally similar to 2-methylpropionic acid, has been researched for their antioxidant properties and selective xanthine oxidase inhibitory studies. These findings are relevant for developing new therapeutic agents (Ikram et al., 2015).

Enzymatic Kinetic Resolution

Studies on acetic acid esters, related to 2-methylpropionic acid, have been conducted to enhance the enantiomer selective N-acylation in enzymatic kinetic resolution, which is crucial for producing chiral compounds in pharmaceuticals (Olah et al., 2018).